Cas no 105434-71-7 (3,4-ditert-butylphenol;phosphorous Acid)
105434-71-7 structure
Product Name:3,4-ditert-butylphenol;phosphorous Acid
CAS No:105434-71-7
MF:C42H69O6P
MW:700.967434644699
CID:1153548
PubChem ID:71333525
Update Time:2025-04-20
3,4-ditert-butylphenol;phosphorous Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-ditert-butylphenol,phosphorous acid
- 3,4-ditert-butylphenol
- phosphorous acid
- 105434-71-7
- DTXSID20761767
- Phosphorous acid--3,4-di-tert-butylphenol (1/3)
- 3,4-ditert-butylphenol;phosphorous Acid
-
- Inchi: 1S/3C14H22O.H3O3P/c3*1-13(2,3)11-8-7-10(15)9-12(11)14(4,5)6;1-4(2)3/h3*7-9,15H,1-6H3;1-3H
- InChI Key: DNEGWUZQYZHSQZ-UHFFFAOYSA-N
- SMILES: P(O)(O)O.OC1C=CC(=C(C=1)C(C)(C)C)C(C)(C)C.OC1C=CC(=C(C=1)C(C)(C)C)C(C)(C)C.OC1C=CC(=C(C=1)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 700.48347
- Monoisotopic Mass: 700.48317691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 49
- Rotatable Bond Count: 6
- Complexity: 214
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 121.38
3,4-ditert-butylphenol;phosphorous Acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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